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Introduction
Tris(6-isocyanatohexyl)isocyanurate is a trifunctional aliphatic isocyanate that serves as a

key crosslinking agent in the synthesis of polyurethanes. Its unique isocyanurate ring structure

provides excellent thermal stability, while the flexible hexyl chains contribute to the elasticity of

the resulting polymer network. These properties make it a promising candidate for the

development of flexible, stretchable, and durable materials essential for the burgeoning field of

flexible electronics. This document provides an overview of its application, key data, and

detailed experimental protocols for the synthesis of polyurethane elastomers for flexible

electronic substrates and conductive composites.

Key Applications in Flexible Electronics
Due to its ability to form highly flexible and resilient polyurethane networks, Tris(6-
isocyanatohexyl)isocyanurate is particularly suitable for:

Flexible Substrates: Creating robust and bendable substrates for mounting and

interconnecting electronic components.

Dielectric Layers: Serving as a flexible insulating material in capacitors and transistors.
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Encapsulation Materials: Providing protective and flexible coatings for sensitive electronic

components.

Binders for Conductive Inks: Forming a flexible matrix for conductive fillers (e.g., silver

nanoparticles, carbon nanotubes) to create stretchable conductive tracks.

Data Presentation
While specific data for the application of Tris(6-isocyanatohexyl)isocyanurate in flexible

electronics is limited in publicly available literature, the following table summarizes key

properties of a polyurethane composition containing this isocyanurate, as described in a patent

for coating applications.[1] This data provides an insight into the characteristics of the resulting

material.

Property Value

NCO Content of Isocyanurate Polymer 22.5 to 24.7% by weight

Viscosity of Isocyanurate Polymer 400 to 1600 cps at 25°C

Free Monomeric HMDI Content Substantially free

Compatibility with Polyols Excellent with low polarity polyols

Resulting Film Properties High gloss, smooth surface

Experimental Protocols
The following are representative protocols for the synthesis of polyurethane-based materials for

flexible electronics using Tris(6-isocyanatohexyl)isocyanurate as a crosslinker.

Protocol 1: Synthesis of a Flexible Polyurethane
Elastomer Substrate
This protocol outlines the steps for creating a flexible, non-conductive polyurethane film

suitable as a substrate for flexible electronics.

Materials:
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Polycaprolactone (PCL) diol (or other suitable polyol, e.g., Polytetrahydrofuran)

Tris(6-isocyanatohexyl)isocyanurate

1,4-Butanediol (BDO) (as a chain extender)

Dibutyltin dilaurate (DBTDL) (catalyst)

Anhydrous Toluene (solvent)

Procedure:

Pre-polymer Synthesis:

1. In a three-necked round-bottom flask equipped with a mechanical stirrer, nitrogen inlet,

and condenser, add a calculated amount of PCL diol.

2. Heat the flask to 80°C under a nitrogen atmosphere to melt and dry the polyol.

3. Cool the flask to 60°C and add a stoichiometric excess of Tris(6-
isocyanatohexyl)isocyanurate.

4. Add a catalytic amount of DBTDL (e.g., 0.1 wt% of the total reactants).

5. Allow the reaction to proceed at 80°C for 2-3 hours with constant stirring to form the NCO-

terminated prepolymer.

Chain Extension and Curing:

1. Dissolve the prepolymer in anhydrous toluene to achieve a desired viscosity.

2. Add a stoichiometric amount of 1,4-butanediol (chain extender) to the prepolymer solution

with vigorous stirring.

3. Cast the resulting mixture onto a flat, non-stick surface (e.g., a Teflon plate) using a doctor

blade to control the thickness.
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4. Cure the cast film in an oven at 80°C for 12-24 hours to complete the crosslinking

reaction.

5. After curing, peel the flexible polyurethane film from the substrate.

Protocol 2: Formulation of a Stretchable Conductive Ink
This protocol describes the formulation of a conductive ink using a polyurethane binder

crosslinked with Tris(6-isocyanatohexyl)isocyanurate.

Materials:

Polyurethane prepolymer (synthesized as in Protocol 1, Step 1)

Silver nanoparticles (or other conductive filler)

Tris(6-isocyanatohexyl)isocyanurate

Dispersing agent (e.g., BYK-111)

Solvent (e.g., a mixture of terpineol and ethyl acetate)

Procedure:

Binder Preparation:

1. Dissolve the NCO-terminated polyurethane prepolymer in the solvent mixture.

2. Add a calculated amount of Tris(6-isocyanatohexyl)isocyanurate to act as a crosslinker

for the final cured ink.

Ink Formulation:

1. In a separate container, disperse the silver nanoparticles in the solvent mixture with the

aid of a dispersing agent. Use sonication or high-shear mixing to ensure a uniform

dispersion.

2. Slowly add the polyurethane binder solution to the conductive filler dispersion while stirring

continuously.
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3. Homogenize the mixture using a three-roll mill or a similar high-shear mixing technique to

achieve a printable ink with the desired viscosity.

Printing and Curing:

1. Print the formulated ink onto the desired flexible substrate using techniques such as

screen printing or inkjet printing.

2. Cure the printed pattern in an oven at a temperature compatible with the substrate (e.g.,

100-120°C) for a specified duration to evaporate the solvent and induce crosslinking of the

polyurethane binder.

Visualizations
Polyurethane Synthesis Workflow
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Caption: General workflow for synthesizing flexible polyurethane elastomers.

Polymer Network Structure
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Schematic of Crosslinked Polyurethane Network
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Caption: Simplified representation of the crosslinked polymer network.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Tris(6-
isocyanatohexyl)isocyanurate in Flexible Electronics]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1205225#tris-6-isocyanatohexyl-
isocyanurate-in-the-development-of-flexible-electronics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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